Cas no 854847-61-3 (HLY78)

HLY78 structure

Product Name:HLY78

CAS No:854847-61-3

MF:C₁₇H₁₇NO₂

MW:267.322384595871

CID:3030662

PubChem ID:44422459

Update Time:2024-12-09

HLY78 Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-methyl-5,6-dihydro-[1,3]dioxolo[4,5-j]phenanthridine
- 4-Ethyl-5,6-Dihydro-5-methyl-[1,3]dioxolo[4,5-j]phenanthridine
- HLY78
- 4-Ethyl-5,6-dihydro-5-methyl[1,3]dioxolo[4,5-j]phenanthridine (ACI)
- HLY 78
- HYL 78
- HLY-78
- G14312
- AC-36980
- CHEMBL223713
- AKOS037643437
- 854847-61-3
- GLXC-03843
- 4-ethyl-5-methyl-6H,9H-[1,3]dioxolo[4,5-j]phenanthridine
- 4-ethyl-5-methyl-8,9-methylenedioxy-5,6-dihydrophenanthridine
- 4-ethyl-5-methyl-6H-[1,3]dioxolo[4,5-j]phenanthridine
- AS-16414
- SCHEMBL15995588
- 4-ethyl-5-methyl-5H,6H,9H-[1,3]dioxolo[4,5-j]phenanthridine
- 4-Ethyl-5-methyl-8,9-methylenedioxy-5,6-dihydrophenantridine
- CS-0089730
- BDBM50197950
- HLY-78?
- HY-122816
- DA-74222
- A900672
- Inchi： 1S/C17H17NO2/c1-3-11-5-4-6-13-14-8-16-15(19-10-20-16)7-12(14)9-18(2)17(11)13/h4-8H,3,9-10H2,1-2H3
- InChI Key： FAZZYPIBZBGQSH-UHFFFAOYSA-N
- SMILES： O1COC2C1=CC1=C(C=2)CN(C)C2C1=CC=CC=2CC

Computed Properties

Exact Mass: 267.126
Monoisotopic Mass: 267.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 361
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.7A^2
XLogP3: 3.9

Experimental Properties

Solubility: DMSO: soluble5mg/mL, clear (warmed)

HLY78 Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H410
Warning Statement： P273-P501
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 50/53
Safety Instruction： 60-61
Hazardous Material Identification：
Storage Condition：2-8°C

HLY78 Pricemore >>

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HLY78 Production Method

Production Method 1

2492-05-9

854847-61-3

Reaction Conditions

1.1 Solvents: Acetonitrile ; 3.5 - 4 h, 40 °C
1.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; 3.5 - 4 h, reflux
1.3 Reagents: Ammonium chloride Solvents: Water ; pH 9.0
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ; 3.5 h, 1 atm, rt

Reference

Preparation of secolycorines against acetylcholinesterase

Lee, Shoei-Sheng; et al, Bioorganic & Medicinal Chemistry, 2007, 15(2), 1034-1043

Production Method 2

476-28-8

854847-61-3

Reaction Conditions

1.1 Solvents: Pyridine ; 18 h, 50 °C
2.1 Solvents: Acetonitrile ; 3.5 - 4 h, 40 °C
2.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; 3.5 - 4 h, reflux
2.3 Reagents: Ammonium chloride Solvents: Water ; pH 9.0
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetone ; 3.5 h, 1 atm, rt

Reference

Preparation of secolycorines against acetylcholinesterase

Lee, Shoei-Sheng; et al, Bioorganic & Medicinal Chemistry, 2007, 15(2), 1034-1043

Production Method 3

854847-61-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 12 h, rt
1.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; rt → 90 °C; 4 h, 90 °C
2.1 Reagents: Tosylhydrazine Solvents: Tetrahydrofuran , Water ; 4 h, rt → reflux; cooled
2.2 Reagents: Sodium acetate , Ammonium chloride Solvents: Water

Reference

Small-molecule modulation of Wnt signaling via modulating the Axin-LRP5/6 interaction

Wang, Sheng; et al, Nature Chemical Biology, 2013, 9(9), 579-585

Production Method 4

2492-05-9

854847-61-3

Reaction Conditions

1.1 Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; 4 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran

Reference

Synthesis and antiplasmodial activity of lycorine derivatives

Cedron, Juan C.; et al, Bioorganic & Medicinal Chemistry, 2010, 18(13), 4694-4701

Production Method 5

476-28-8

854847-61-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 12 h, rt
1.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; rt → 90 °C; 4 h, 90 °C; 90 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Dichloromethane ; 24 h, rt

Reference

Phenanthridine derivative host heat shock cognate 70 down-regulators as porcine epidemic diarrhea virus inhibitors

Chen, Duo-Zhi; et al, Journal of Natural Products, 2021, 84(4), 1175-1184

Production Method 6

476-28-8

854847-61-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt
1.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; reflux
2.1 Catalysts: Palladium Solvents: Methanol ; reflux

Reference

Synthesis and antiviral activity of lycorine derivatives

Yang, Ya-Jun; et al, Journal of Asian Natural Products Research, 2020, 22(12), 1188-1196

Production Method 7

476-28-8

854847-61-3

Reaction Conditions

1.1 Solvents: Pyridine ; 16 h, rt
2.1 Solvents: Acetonitrile ; 24 h, rt
2.2 Reagents: Potassium tert-butoxide Solvents: tert-Butanol ; 4 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran

Reference

Synthesis and antiplasmodial activity of lycorine derivatives

Cedron, Juan C.; et al, Bioorganic & Medicinal Chemistry, 2010, 18(13), 4694-4701